Cas no 896841-15-9 ((2Z)-7-(diethylamino)methyl-6-hydroxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 896841-15-9
• MF: C₂₀H₂₀N₂O₅
• MW: 368.383205413818
• CID: 5423795
• Update Time: 2025-10-28

(2Z)-7-(diethylamino)methyl-6-hydroxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-7-[(diethylazaniumyl)methyl]-2-[(4-nitrophenyl)methylidene]-3-oxo-1-benzofuran-6-olate
• 3(2H)-Benzofuranone, 7-[(diethylamino)methyl]-6-hydroxy-2-[(4-nitrophenyl)methylene]-
• (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C20H20N2O5/c1-3-21(4-2)12-16-17(23)10-9-15-19(24)18(27-20(15)16)11-13-5-7-14(8-6-13)22(25)26/h5-11,23H,3-4,12H2,1-2H3
• InChI Key： NPUWBTHXVVKEBX-UHFFFAOYSA-N
• SMILES： O1C2=C(CN(CC)CC)C(O)=CC=C2C(=O)C1=CC1=CC=C([N+]([O-])=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

Recent Advances in the Study of (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS: 896841-15-9)

The compound (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS: 896841-15-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel therapeutic agents. Its benzofuran core, coupled with the nitro-phenyl and diethylamino-methyl substituents, imparts distinct electronic and steric properties that are conducive to interactions with biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways, with preliminary data suggesting significant activity against specific protein kinases.

One of the most notable advancements in the study of this compound is its synthesis via a multi-step route that ensures high yield and purity. The synthetic approach typically involves the condensation of appropriate precursors under controlled conditions, followed by purification using chromatographic techniques. Recent optimizations in the synthesis protocol have improved the scalability of the process, making it more feasible for industrial applications.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating cellular pathways associated with inflammation and proliferation. For instance, it has been shown to inhibit the activation of NF-κB, a transcription factor central to inflammatory responses. Additionally, its ability to induce apoptosis in certain cancer cell lines has sparked interest in its potential as an anti-cancer agent. These findings are supported by molecular docking studies, which suggest that the compound binds to specific pockets on target proteins, thereby disrupting their function.

Despite these promising results, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Current research is focused on addressing these gaps through advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Furthermore, efforts are underway to derivatize the compound to enhance its bioavailability and reduce potential off-target effects.

In conclusion, (2Z)-7-(diethylamino)methyl-6-hydroxy-2-(4-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one represents a compelling candidate for further investigation in the realm of drug discovery. Its multifaceted biological activities, coupled with advances in synthetic methodologies, position it as a valuable tool for understanding and targeting complex disease mechanisms. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.